Cas no 86571-25-7 (1,1,1-Trifluoro-4-phenylbut-3-en-2-one)

1,1,1-Trifluoro-4-phenylbut-3-en-2-one is a versatile organic compound with a distinct trifluoromethyl group and a phenyl substituent. It exhibits excellent thermal stability and high purity, making it ideal for various synthetic applications. Its unique structural features contribute to its reactivity, allowing for efficient transformations in organic synthesis. This compound is widely employed in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals.

1,1,1-Trifluoro-4-phenylbut-3-en-2-one structure

86571-25-7 structure

Product Name:1,1,1-Trifluoro-4-phenylbut-3-en-2-one

CAS No:86571-25-7

MF:C₁₀H₇F₃O

MW:200.157193422318

MDL:MFCD00192532

CID:661314

PubChem ID:6006052

Update Time:2025-07-16

1,1,1-Trifluoro-4-phenylbut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

- 1,1,1-Trifluoro-4-phenylbut-3-en-2-one
- (E)-1,1,1-trifluoro-4-phenylbut-3-en-2-one
- Trifluoromethylstyryl ketone
- ADEYYFREIBSWFP-VOTSOKGWSA-N
- [(E)-Styryl](trifluoromethyl) ketone
- FCH3737036
- FCH1321618
- AX8252296
- 3-Buten-2-one,1,1,1-trifluoro-4-phenyl-
- H8387
- (E)-1,1,1-trifluoro-4-phenyl-3-butene-2-one
- trans-1,1,1-trifluoro-4-phenyl-3-buten-2-one
- (3E)-1,1,1-Trifluoro-4-phenyl-3-buten-2-one (ACI)
- 3-Buten-2-one, 1,1,1-trifluoro-4-phenyl-, (E)- (ZCI)
- (E)-1,1,1-Trifluoro-4-phenyl-3-buten-2-one
- (E)-4-Phenyl-1,1,1-trifluorobut-3-en-2-one
- A916279
- J-503701
- AKOS005144544
- EN300-1862837
- 3-Buten-2-one, 1,1,1-trifluoro-4-phenyl-
- C76817
- EN300-6502336
- DS-6878
- MFCD00192532
- SCHEMBL2396441
- CS-0156619
- DTXSID60876187
- 3108-32-5
- 86571-25-7
- (3E)-1,1,1-TRIFLUORO-4-PHENYLBUT-3-EN-2-ONE
- CHEMBL75566
- MDL： MFCD00192532
- Inchi： 1S/C10H7F3O/c11-10(12,13)9(14)7-6-8-4-2-1-3-5-8/h1-7H/b7-6+
- InChI Key： ADEYYFREIBSWFP-VOTSOKGWSA-N
- SMILES： FC(C(/C=C/C1C=CC=CC=1)=O)(F)F

Computed Properties

Exact Mass: 200.04489933g/mol
Monoisotopic Mass: 200.04489933g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 17.1

Experimental Properties

Density: 1.2480
Melting Point: 16°C
Boiling Point: 193.1±40.0°C at 760 mmHg
Refractive Index: 1.5380

1,1,1-Trifluoro-4-phenylbut-3-en-2-one Security Information

Hazard Statement： H315-H319-H335
Storage Condition：Sealed in dry,Room Temperature

1,1,1-Trifluoro-4-phenylbut-3-en-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GR004-100mg	1,1,1-Trifluoro-4-phenylbut-3-en-2-one	86571-25-7	95+%	100mg	505CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GR004-250mg	1,1,1-Trifluoro-4-phenylbut-3-en-2-one	86571-25-7	95+%	250mg	1214CNY	2021-05-08
Chemenu	CM124058-1g	(E)-1,1,1-trifluoro-4-phenylbut-3-en-2-one	86571-25-7	95%	1g	$259	2021-08-05
Chemenu	CM124058-5g	(E)-1,1,1-trifluoro-4-phenylbut-3-en-2-one	86571-25-7	95%	5g	$776	2021-08-05
Alichem	A019121939-1g	1,1,1-Trifluoro-4-phenylbut-3-en-2-one	86571-25-7	95%	1g	$268.69	2023-08-31
Alichem	A019121939-5g	1,1,1-Trifluoro-4-phenylbut-3-en-2-one	86571-25-7	95%	5g	$854.90	2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GR004-200mg	1,1,1-Trifluoro-4-phenylbut-3-en-2-one	86571-25-7	95+%	200mg	760.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GR004-1g	1,1,1-Trifluoro-4-phenylbut-3-en-2-one	86571-25-7	95+%	1g	2282.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GR004-50mg	1,1,1-Trifluoro-4-phenylbut-3-en-2-one	86571-25-7	95+%	50mg	304.0CNY	2021-07-12
Chemenu	CM124058-1g	(E)-1,1,1-trifluoro-4-phenylbut-3-en-2-one	86571-25-7	95%	1g	$***	2023-03-29

1,1,1-Trifluoro-4-phenylbut-3-en-2-one Production Method

Production Method 1

683-08-9

1537905-51-3

100-52-7

86571-25-7

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran , Hexane ; 20 min, -78 °C
1.2 -78 °C; 1 h, -78 °C
1.3 -78 °C; -78 °C → rt; 16 h, rt
1.4 Reagents: Hydrochloric acid Solvents: Water ; 4 h, rt

Reference

Isothiourea-Mediated One-Pot Synthesis of Trifluoromethyl Substituted 2-Pyrones

Yeh, Pei-Pei; et al, Organic Letters, 2014, 16(3), 964-967

Production Method 2

683-08-9

1537905-51-3

100-52-7

86571-25-7

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; 30 min, -78 °C
1.2 10 min, -78 °C; 1 h, -78 °C
1.3 Solvents: Tetrahydrofuran ; -78 °C; 2 h, -78 °C; -78 °C → rt; 16 h, rt
1.4 Reagents: Hydrochloric acid Solvents: Water ; 5 h, rt

Reference

Exploiting the Imidazolium Effect in Base-free Ammonium Enolate Generation: Synthetic and Mechanistic Studies

Young, Claire M.; et al, Angewandte Chemie, 2016, 55(46), 14394-14399

Production Method 3

89524-18-5

86571-25-7

Reaction Conditions

1.1 Reagents: 2-Iodoxybenzoic acid Solvents: Ethyl acetate ; 22 h, 78 °C

Reference

Highly efficient synthesis of aryl and heteroaryl trifluoromethyl ketones via o-iodoxybenzoic acid (IBX)

Cheng, Huicheng; et al, Tetrahedron Letters, 2013, 54(33), 4483-4486

Production Method 4

75072-07-0

6783-05-7

86571-25-7

Reaction Conditions

1.1 Reagents: (2-Thiophenecarboxylato-κO2,κS1)copper Catalysts: Tris(2-furyl)phosphine , Palladium, tris[μ-[(1,2-η:4,5-η)-(1E,4E)-1,5-diphenyl-1,4-pentadien-3-one]]di-, … Solvents: Tetrahydrofuran

Reference

Thiol Ester-Boronic Acid Coupling. A Mechanistically Unprecedented and General Ketone Synthesis

Liebeskind, Lanny S.; et al, Journal of the American Chemical Society, 2000, 122(45), 11260-11261

Production Method 5

16060-83-6

86571-25-7

Reaction Conditions

1.1 Solvents: Tetrahydrofuran

Reference

The reaction of (Z)-β-trifluoroacetylvinyl tellurides with zinc cuprates: a novel and efficient synthesis of (E)-α,β-unsaturated trifluoromethyl ketones

Mo, Xue-Sheng; et al, Synlett, 1995, (2), 180-2

Production Method 6

1754-62-7

81290-20-2

86571-25-7

Reaction Conditions

1.1 Reagents: Tetrabutylammonium fluoride Solvents: Pentane , Tetrahydrofuran ; rt; 0 °C; 0 °C → rt; 18 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 10 h, rt

Reference

Highly enantioselective copper(I)-catalyzed conjugate addition of 1,3-diynes to α,β-unsaturated trifluoromethyl ketones

Sanz-Marco, Amparo; et al, Chemical Communications (Cambridge, 2015, 51(43), 8958-8961

Production Method 7

16060-83-6

86571-25-7

Reaction Conditions

1.1 Solvents: Tetrahydrofuran

Reference

The reaction of (Z)-β-trifluoroacetylvinyl tellurides with zinc cuprates: a novel and efficient synthesis of (E)-α,β-unsaturated trifluoromethyl ketones

Mo, Xue-Sheng; et al, Synlett, 1995, (2), 180-2

Production Method 8

16060-83-6

86571-25-7

Reaction Conditions

1.1 Solvents: Tetrahydrofuran

Reference

The reaction of (Z)-β-trifluoroacetylvinyl tellurides with zinc cuprates: a novel and efficient synthesis of (E)-α,β-unsaturated trifluoromethyl ketones

Mo, Xue-Sheng; et al, Synlett, 1995, (2), 180-2

Production Method 9

86571-26-8

86571-25-7

Reaction Conditions

1.1 Reagents: Selenium dioxide Solvents: 1-Butanol ; 3 d, 85 °C; 85 °C → rt

Reference

New Methodology toward α,β-Unsaturated Carboxylic Acids from Saturated Acids

Li, Qingjiang; et al, Organic Letters, 2014, 16(5), 1382-1385

Production Method 10

683-08-9

61881-19-4

100-52-7

86571-25-7

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran , Hexane
1.2 -
1.3 -
1.4 Reagents: Hydrochloric acid Solvents: Water

Reference

A new and convenient one-pot synthesis of α,β-unsaturated trifluoromethyl ketones

Huang, Wei Sheng; et al, Journal of the Chemical Society, 1995, (7), 741-2

Production Method 11

4192-77-2

86571-25-7

Reaction Conditions

1.1 Reagents: Isoprene , Diisopropylamine , N,N,N′,N′-Tetramethylethylenediamine , Sodium Solvents: Heptane ; 4 h, 25 °C; 25 °C → -60 °C
1.2 2 h, -60 °C
1.3 Reagents: Citric acid Solvents: Water ; rt

Reference

Fluoroform: an Efficient Precursor for the Trifluoromethylation of Aromatic Esters by Sodium Diisopropylamide with Trialkylamines

Han, Zhaomeng ; et al, European Journal of Organic Chemistry, 2019, 2019(29), 4658-4661

Production Method 12

1522-22-1

100-52-7

86571-25-7

Reaction Conditions

1.1 Catalysts: Piperidine Solvents: Dichloromethane ; 2 - 3 h, reflux

Reference

Microwave-Assisted Convenient Synthesis of α,β-Unsaturated Esters and Ketones via Aldol-Adduct Elimination

Suman, Pathi; et al, Helvetica Chimica Acta, 2013, 96(8), 1548-1559

Production Method 13

1754-62-7

86571-25-7

Reaction Conditions

1.1 Reagents: Potassium bis(trimethylsilyl)amide Solvents: Triglyme ; 4 h, -40 °C
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system

Fujihira, Yamato; et al, Beilstein Journal of Organic Chemistry, 2021, 17, 431-438

Production Method 14

100-52-7

86571-25-7

Reaction Conditions

1.1 Reagents: Acetic acid , Piperidine Solvents: Benzene ; 0 °C; 2 h, 0 °C; 24 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

Synthesis of 2-Trifluoromethyl Quinolines from α,β-Unsaturated Trifluoromethyl Ketones: Regiochemistry Reversal Comparing to the Standard Skraup-Doebner-Von Miller Synthesis

Pan, Qian-Wen; et al, ChemistrySelect, 2020, 5(13), 4099-4103

Production Method 15

86571-25-7

Reaction Conditions

1.1 Catalysts: Tris[2-(2-pyridinyl-κN)phenyl-κC]iridium Solvents: Ethyl acetate ; 12 h, rt

Reference

Radical Trifluoroacetylation of Alkenes Triggered by a Visible-Light-Promoted C-O Bond Fragmentation of Trifluoroacetic Anhydride

Zhang, Kun; et al, Angewandte Chemie, 2021, 60(41), 22487-22495

Production Method 16

86571-25-7

Reaction Conditions

1.1 Catalysts: Tris[2-(2-pyridinyl-κN)phenyl-κC]iridium Solvents: Ethyl acetate ; 12 h

Reference

Radical Trifluoroacetylation of Alkenes Triggered by a Visible-Light-Promoted C-O Bond Fragmentation of Trifluoroacetic Anhydride

Zhang, Kun; et al, Angewandte Chemie, 2021, 60(41), 22487-22495

Production Method 17

683-08-9

1537905-51-3

100-52-7

86571-25-7

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran , Hexane ; 30 min, -78 °C
1.2 -78 °C; 1 h, -78 °C
1.3 Solvents: Tetrahydrofuran ; -78 °C; 2 h, -78 °C → rt; 16 h, rt
1.4 Reagents: Hydrochloric acid Solvents: Water ; 4 h, rt

Reference

Isothiourea-mediated asymmetric Michael-lactonization of trifluoromethyl enones: a synthetic and mechanistic study

Morrill, Louis C.; et al, Chemical Science, 2013, 4(11), 4146-4155

Production Method 18

89524-18-5

86571-25-7

Reaction Conditions

1.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 0 °C; < 4 h, rt

Reference

NHC-Copper(I) Halide-Catalyzed Direct Alkynylation of Trifluoromethyl Ketones on Water

Czerwinski, Pawel; et al, Chemistry - A European Journal, 2016, 22(24), 8089-8094

Production Method 19

89524-18-5

86571-25-7

Reaction Conditions

1.1 Reagents: 2,2-Dimethoxypropane , Sodium bicarbonate Solvents: Dichloromethane ; 3 h, rt
1.2 Solvents: Water ; 1 h, rt

Reference

Asymmetric hydrogenation of trifluoromethyl ketones: application in the synthesis of Odanacatib and LX-1031

Zhu, Tiao-Zhen; et al, Organic Chemistry Frontiers, 2021, 8(14), 3705-3711

Production Method 20

75072-07-0

6783-05-7

86571-25-7

Reaction Conditions

Reference

Product class 9: enones

Marsden, S. P., Science of Synthesis, 2005, 26, 1045-1121

Production Method 21

1754-62-7

81290-20-2

86571-25-7

Reaction Conditions

1.1 Catalysts: Cesium fluoride Solvents: 1,2-Dimethoxyethane
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Cesium fluoride catalyzed trifluoromethylation of esters, aldehydes, and ketones with (trifluoromethyl)trimethylsilane

Singh, Rajendra P.; et al, Journal of Organic Chemistry, 1999, 64(8), 2873-2876

Production Method 22

1754-62-7

81290-20-2

86571-25-7

Reaction Conditions

1.1 Catalysts: Tetrabutylammonium acetate Solvents: Toluene ; 0 °C; 0 °C → rt; 1 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

Lewis base-catalyzed perfluoroalkylation of carbonyl compounds and imines with (perfluoroalkyl)trimethylsilane

Kawano, Yoshikazu; et al, Bulletin of the Chemical Society of Japan, 2006, 79(7), 1133-1145

Production Method 23

683-08-9

61881-19-4

100-52-7

86571-25-7

Reaction Conditions

1.1 Reagents: Diisopropylamine , Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 20 min, -78 °C
1.2 30 min, -78 °C
1.3 -78 °C; 1 h, -70 °C
1.4 Solvents: Tetrahydrofuran ; < -60 °C; 2 h, -60 °C → rt; overnight, rt
1.5 Reagents: Hydrochloric acid Solvents: Water ; 4 h, rt

Reference

Reaction of 1,2-unsaturated trifluoromethyl ketones and their conversion to 1-(trifluoromethyl)furan derivatives

Zhang, Dehui; et al, European Journal of Organic Chemistry, 2007, (23), 3916-3924

Production Method 24

683-08-9

61881-19-4

100-52-7

86571-25-7

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran , Hexane ; 30 min, -78 °C
1.2 -78 °C; 1 h, -78 °C
1.3 -78 °C; -78 °C → 25 °C; 16 h, 20 - 25 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ; 4 h, 20 - 25 °C

Reference

Asymmetric Synthesis of Tri- and Tetrasubstituted Trifluoromethyl Dihydropyranones from α-Aroyloxyaldehydes via NHC Redox Catalysis

Davies, Alyn T.; et al, ACS Catalysis, 2014, 4(8), 2696-2700

Production Method 25

51340-36-4

16060-83-6

86571-25-7

Reaction Conditions

1.1 Solvents: Tetrahydrofuran

Reference

The reaction of (Z)-β-trifluoroacetylvinyl tellurides with zinc cuprates: a novel and efficient synthesis of (E)-α,β-unsaturated trifluoromethyl ketones

Mo, Xue-Sheng; et al, Synlett, 1995, (2), 180-2

Production Method 26

1754-62-7

86571-25-7

Reaction Conditions

1.1 Reagents: Potassium bis(trimethylsilyl)amide Solvents: Triglyme ; 2 min, 0.1 MPa, rt
1.2 Reagents: Ammonium chloride Solvents: Water

Reference

Continuous-Flow Synthesis of Perfluoroalkyl Ketones via Perfluoroalkylation of Esters Using HFC-23 and HFC-125 under a KHMDS-Triglyme System

Fujihira, Yamato; et al, Bulletin of the Chemical Society of Japan, 2022, 95(9), 1396-1406

Production Method 27

100-52-7

86571-25-7

Reaction Conditions

1.1 Catalysts: Piperazine, bis(trifluoroacetate) Solvents: Tetrahydrofuran ; 16 h, 80 °C

Reference

The α,β-Unsaturated CF3-ketones via secondary amine salts-catalyzed aldol condensation of 1,1,1-trifluoroacetone with aromatic and heteroaromatic aldehydes

Popov, Alexander V. ; et al, Journal of Fluorine Chemistry, 2023, 267,

Production Method 28

100-52-7

86571-25-7

Reaction Conditions

1.1 Reagents: Acetic acid , Piperidine Solvents: Benzene ; 0 °C; 2 h, 0 °C; 24 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

An efficient route to 3-trifluoromethylpyrazole via cyclization/1,5-H shift and its applications in the synthesis of bioactive compounds

Wang, Yongdong; et al, Tetrahedron, 2015, 71(43), 8256-8262

Production Method 29

59239-83-7

17082-09-6

86571-25-7

Reaction Conditions

1.1 Solvents: Propionitrile

Reference

Silver compounds in synthetic chemistry. Part 5. Selective syntheses of trifluoromethyl ketones, RCOCF3, from trifluoromethylsilver, AgCF3, and corresponding acyl chlorides, RCOCl

Kremlev, Mikhail M.; et al, Journal of Fluorine Chemistry, 2007, 128(11), 1385-1389

Production Method 30

86571-25-7

Reaction Conditions

1.1 Reagents: (T-4)-Trifluoro[1,1′-thiobis[methane]]boron Solvents: Dichloromethane
1.2 Solvents: Dichloromethane
1.3 Reagents: Sodium bicarbonate Solvents: Diethyl ether , Water

Reference

Perfluoroacylation of alkenes

Nenajdenko, Valentine G.; et al, Tetrahedron, 1994, 50(37), 11023-38